2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-5-(2-fluoro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10F2O/c1-8-2-4-10(12(15)6-8)9-3-5-11(14)13(16)7-9/h2-7,16H,1H3
• InChI Key: DMTCQGUSCGNYIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)F)O)F
• Molecular Formula: C13H10F2O
• DSSTOX Substance ID: DTXSID40684161
• Molecular Weight: 220.21 g/mol
• CAS RN: 1261888-55-4

Description

2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% (2F5FMPP) is a chemical compound with a wide range of applications in the scientific research field. It is an aromatic compound with a molecular formula of C8H7F3O and a molecular weight of 184.12 g/mol. It is a colorless solid that is soluble in water, methanol, and ethanol, and has a melting point of 80-82°C. 2F5FMPP is used in a variety of scientific research applications, including organic chemistry, medicinal chemistry, and biochemistry. It is also used in the synthesis of various other compounds.

Scientific Research Applications

2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has a wide range of applications in scientific research. It is used in organic chemistry as a reagent in the synthesis of various compounds, such as 2-fluorobenzaldehyde, 2-fluoro-5-fluorobenzaldehyde, and 4-methylphenol. In medicinal chemistry, 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% is used in the synthesis of various drugs, such as anticonvulsants, anti-inflammatory drugs, and anticoagulants. In biochemistry, 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% is used in the synthesis of various compounds, such as peptides and proteins.

Mechanism of Action

2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% is an aromatic compound that is used in a variety of scientific research applications. It has a high reactivity due to its electron-rich nature, which allows it to react with a variety of compounds. In organic chemistry, 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% reacts with other compounds to form various products. In medicinal chemistry, 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% reacts with other compounds to form drugs. In biochemistry, 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% reacts with other compounds to form peptides and proteins.
Biochemical and Physiological Effects
2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins, such as cyclooxygenase enzymes. In addition, 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has been shown to have anti-inflammatory and anticoagulant properties.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has several advantages and limitations for laboratory experiments. One advantage is that it is a highly reactive compound, which makes it suitable for use in a variety of synthetic reactions. Another advantage is that it is relatively inexpensive and easy to obtain. However, there are some limitations to using 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% in laboratory experiments. It is a highly volatile compound, which can make it difficult to handle and store. In addition, it can be toxic if inhaled or ingested.

Future Directions

There are several future directions for research involving 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95%. One direction is to explore its potential applications in medicinal chemistry, such as the development of new drugs and therapies. Another direction is to explore its potential applications in biochemistry, such as the synthesis of peptides and proteins. Additionally, research could be conducted to further understand its biochemical and physiological effects, as well as its mechanism of action. Finally, further research could be conducted to explore its potential uses in other scientific fields, such as materials science and nanotechnology.

Synthesis Methods

2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% can be synthesized by a variety of methods. One method involves the reaction of 4-methylphenol with 2-fluoro-5-fluorobenzaldehyde in the presence of piperidine and a catalytic amount of p-toluenesulfonic acid. This reaction yields 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% in a yield of 95%. Another method involves the reaction of 2-fluorobenzaldehyde with 4-methylphenol in the presence of a catalytic amount of p-toluenesulfonic acid in aqueous methanol. This reaction yields 2-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% in a yield of 95%.